Cas no 91401-08-0 (1,1'-[Ethane-1,2-diylbis(oxy)]bis[4-(bromomethyl)benzene])

• Product name: 1,1'-[Ethane-1,2-diylbis(oxy)]bis[4-(bromomethyl)benzene]
• CAS No: 91401-08-0
• MF: C₁₆H₁₆O₂Br₂
• MW: 400.105
• CID: 2813833
• PubChem ID: 67910539

1,1'-[Ethane-1,2-diylbis(oxy)]bis[4-(bromomethyl)benzene] Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9705589
• 1,2-bis(4-bromomethylphenoxy)ethane
• DTXSID40737782
• 91401-08-0
• 1,1'-[Ethane-1,2-diylbis(oxy)]bis[4-(bromomethyl)benzene]

• Inchi： InChI=1S/C16H16Br2O2/c17-11-13-1-5-15(6-2-13)19-9-10-20-16-7-3-14(12-18)4-8-16/h1-8H,9-12H2
• InChI Key： LCJPBGDVYCWUMJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 399.94966Da
• Monoisotopic Mass: 397.95170Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 18.5Ų